Cas no 2113250-74-9 (Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester)

Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester is a heterocyclic compound featuring a fused imidazole and pyridine core with ester and carboxylic acid functional groups. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of both reactive carboxyl and ester groups allows for selective modifications, enabling the development of complex molecules. Its rigid bicyclic framework contributes to stability while offering potential for binding interactions in medicinal chemistry applications. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is valuable for researchers exploring novel bioactive molecules or functional materials.
Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester structure
2113250-74-9 structure
Product Name:Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester
CAS No:2113250-74-9
MF:C11H10N2O4
MW:234.208102703094
MDL:MFCD34169126
CID:5183893
Update Time:2026-03-05

Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester
    • MDL: MFCD34169126
    • Inchi: 1S/C11H10N2O4/c1-2-17-11(16)9-7-4-3-5-8(10(14)15)13(7)6-12-9/h3-6H,2H2,1H3,(H,14,15)
    • InChI Key: LXMZUUFAHFRLOX-UHFFFAOYSA-N
    • SMILES: C12=C(C(OCC)=O)N=CN1C(C(O)=O)=CC=C2

Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester Pricemore >>

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Additional information on Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester

Recent Advances in the Study of Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester (CAS: 2113250-74-9)

Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester (CAS: 2113250-74-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

One of the most notable advancements in the study of Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester is its role in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's scaffold, resulting in derivatives with improved selectivity and pharmacokinetic profiles. These findings highlight the compound's potential as a lead structure for anticancer drug development.

In addition to its applications in kinase inhibition, Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester has also been investigated for its ability to modulate GPCRs. A recent preprint on bioRxiv reported that this compound acts as an allosteric modulator of the adenosine A2A receptor, a GPCR implicated in neurodegenerative diseases such as Parkinson's disease. The study employed molecular docking and functional assays to elucidate the binding mode and mechanistic effects of the compound, providing valuable insights for the design of next-generation neurotherapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester have been reported. A 2022 patent application (WO2022156789) disclosed a novel catalytic method for the efficient synthesis of this compound, leveraging palladium-catalyzed cross-coupling reactions. This method offers significant improvements in yield and purity compared to traditional approaches, making it more feasible for industrial-scale production. Such innovations are critical for enabling further preclinical and clinical studies of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the optimization of Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the compound's therapeutic index. Collaborative efforts between academia and industry will be essential to translate these findings into viable drug candidates.

In conclusion, Imidazo[1,5-a]pyridine-1,5-dicarboxylic acid 1-ethyl ester (CAS: 2113250-74-9) represents a promising scaffold for the development of novel therapeutics targeting kinases and GPCRs. Recent studies have expanded our understanding of its pharmacological potential and synthetic accessibility, paving the way for further innovation in drug discovery. Continued investment in research and development will be crucial to unlocking the full therapeutic value of this compound and its derivatives.

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